Cas no 2096332-50-0 (3-(Isopropylthio)phenylboronic acid)

• Product Name: 3-(Isopropylthio)phenylboronic acid
• CAS No: 2096332-50-0
• MF: C₉H₁₃BO₂S
• MW: 196.074321508408
• MDL: MFCD18837605
• CID: 4637901
• Update Time: 2025-08-03

3-(Isopropylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isopropylthio)phenylboronic acid
• (3-propan-2-ylsulfanylphenyl)boronic acid
• WID33250
• (3-(Isopropylthio)phenyl)boronic acid
• Y2415

• MDL： MFCD18837605
• Inchi： 1S/C9H13BO2S/c1-7(2)13-9-5-3-4-8(6-9)10(11)12/h3-7,11-12H,1-2H3
• InChI Key： TYMJMLLQMVIAOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Topological Polar Surface Area: 65.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Isopropylthio)phenylboronic acid

Introduction to 3-(Isopropylthio)phenylboronic Acid (CAS No. 2096332-50-0)

3-(Isopropylthio)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. With the CAS number 2096332-50-0, this compound represents a derivative of phenylboronic acid, characterized by the presence of an isopropylthio group attached to the aromatic ring. This modification imparts distinct reactivity and binding capabilities, making it a valuable intermediate in various synthetic applications.

The isopropylthio moiety in the molecular structure of 3-(Isopropylthio)phenylboronic acid plays a crucial role in its chemical behavior. This thioether group not only influences the electronic properties of the boronic acid moiety but also enhances its solubility in certain organic solvents, facilitating its use in solution-phase reactions. Boronic acids are well-known for their ability to form stable complexes with diols, a property that is leveraged in various biochemical and pharmaceutical applications, including drug delivery systems and diagnostic tools.

In recent years, 3-(Isopropylthio)phenylboronic acid has been explored as a key component in the development of novel boronate ester-containing drugs. Boronate esters are particularly interesting because they exhibit high affinity for carbohydrates and other polyhydroxy compounds, a feature that has been exploited in the design of targeted therapeutics. For instance, this compound has shown promise in the synthesis of protease inhibitors, where boronic acid derivatives serve as transition-state analogs to inhibit enzymatic activity effectively.

The pharmaceutical industry has been increasingly interested in organoboron compounds due to their broad spectrum of biological activities. Among these, 3-(Isopropylthio)phenylboronic acid stands out for its potential in modulating cellular processes through interactions with biomolecules. Researchers have reported its utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The isopropylthio group enhances the compound's ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

From a materials science perspective, 3-(Isopropylthio)phenylboronic acid finds applications in the synthesis of advanced polymers and coatings. Its boronic acid functionality allows it to participate in cross-linking reactions with diols, forming stable networks that exhibit enhanced mechanical strength and chemical resistance. These properties make it suitable for high-performance materials used in electronics, aerospace, and automotive industries.

Recent advancements in green chemistry have also highlighted the importance of 3-(Isopropylthio)phenylboronic acid as an environmentally friendly reagent. Its compatibility with catalytic systems that employ palladium or copper catalysts enables efficient C-C coupling reactions under mild conditions. This aligns with the growing demand for sustainable synthetic methodologies that minimize waste and energy consumption.

The synthesis of 3-(Isopropylthio)phenylboronic acid typically involves the reaction of phenol derivatives with organolithium or Grignard reagents followed by functionalization with isopropyl thiol groups. The precise control over reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications. Advances in synthetic techniques have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial purposes.

In conclusion, 3-(Isopropylthio)phenylboronic acid (CAS No. 2096332-50-0) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials engineering, and sustainable chemistry. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in both academic and industrial settings.